AGN 193109-d7

• Molecular Formula: C28H24O2
• Molecular Weight: 399.5 g/mol
• InChI: InChI=1S/C28H24O2/c1-19-4-11-22(12-5-19)24-16-17-28(2,3)26-15-10-21(18-25(24)26)7-6-20-8-13-23(14-9-20)27(29)30/h4-5,8-16,18H,17H2,1-3H3,(H,29,30)/i1D3,4D,5D,11D,12D
• InChIKey: NCEQLLNVRRTCKJ-KPYMRHKVSA-N

AGN 193109-d7 Internal Standard Overview

AGN 193109-d7 is the deuterium‑labeled form of the synthetic retinoid AGN 193109, a potent and specific pan‑retinoic acid receptor (RAR) antagonist . The parent compound binds with high affinity to all three RAR subtypes (Kd = 2 nM for RARα and RARβ, 3 nM for RARγ) while exhibiting minimal interaction with retinoid X receptors (RXRs; Kd > 10,000 nM) [1]. The deuterated analog is designed and manufactured exclusively as an internal standard for the accurate quantification of AGN 193109 by LC‑MS or GC‑MS methods, not as a stand‑alone pharmacologic agent [2].

Product Type Deuterated internal standard (d7)

Intended Use Quantification of AGN 193109 by LC-MS or GC-MS

Not For Stand-alone pharmacologic studies

• [1] Bertin Bioreagent / Cayman Chemical. AGN 193109 (sodium salt) Product Datasheet. CAT N°: 23975. View Source
• [2] Bertin Bioreagent / Cayman Chemical. AGN 193109-d7 Product Datasheet. CAT N°: 23976. View Source

Why Unlabeled AGN 193109 Cannot Substitute

Unlabeled AGN 193109 shares an identical mass‑spectrometric profile with the analyte, making it impossible to distinguish from endogenous or administered AGN 193109 during quantitative analysis. Deuterated AGN 193109-d7, conversely, exhibits a +7 Da mass shift and a well‑characterized isotopic distribution (e.g., 88.86 % d7 species) that allows the mass spectrometer to resolve the internal standard from the target analyte without interference . Substituting the unlabeled compound for the deuterated internal standard would compromise assay accuracy, precision, and linearity, particularly in complex biological matrices where matrix effects are pronounced [1].

Deuterated ISTD (d7)

Unlabeled AGN 193109

Mass Resolution +7 Da shift supports analyte resolution

Mass Resolution Identical mass profile; cannot distinguish from analyte

Assay Integrity Supports accurate quantification in complex matrices

Assay Integrity May compromise accuracy, precision, and linearity

• [1] Bertin Bioreagent / Cayman Chemical. AGN 193109-d7 Product Datasheet. CAT N°: 23976. View Source

Procurement Evidence for AGN 193109-d7

Isotopic Purity and Mass Resolution

AGN 193109-d7 possesses a nominal mass shift of +7 Da relative to unlabeled AGN 193109 (MW 399.53 vs. 392.49) . The batch‑specific isotopic distribution determined by mass spectrometry shows the predominant d7 species at 88.86 %, with minor contributions from d0 (0.23 %), d2 (0.06 %), d3 (0.05 %), d4 (0.18 %), d5 (0.44 %), and d6 (10.19 %) . Total isotopic purity is ≥ 98 atom % D . This distinct isotopic envelope enables chromatographic co‑elution with the analyte while providing baseline mass resolution, a feature absent in the unlabeled compound.

Isotopic Purity

Lot attribute

+7 Da shift, ≥98 atom% D, d7 88.86%

Supports baseline mass resolution for co-eluting ISTD

Batch-specific COA data; verify for your lot

Evidence Dimension	Mass difference and isotopic distribution for internal standard suitability
Target Compound Data	MW 399.53; d7 abundance 88.86 %; ≥98 atom % D
Comparator Or Baseline	AGN 193109 (unlabeled): MW 392.49; natural isotopic abundance (d0 ~100 %)
Quantified Difference	+7 Da mass shift; isotopic envelope allowing full MS resolution
Conditions	Mass spectrometry (MS) analysis; batch-specific COA data from Santa Cruz Biotechnology

Why This Matters

Without the +7 Da shift and distinct isotopic pattern, an internal standard co‑eluting with the analyte cannot be distinguished, precluding accurate quantification in biological matrices.

RAR Subtype Binding Affinity Comparison

AGN 193109 exhibits uniformly high affinity for RARα, RARβ, and RARγ (Kd = 2 nM, 2 nM, and 3 nM, respectively), whereas the endogenous ligand all‑trans retinoic acid (ATRA) displays significantly lower and subtype‑variable affinity (Kd = 9 nM, 12 nM, and 19 nM, respectively) . The deuterated form AGN 193109-d7 retains identical binding properties because deuteration does not alter the pharmacophore .

RAR Binding Affinity

Class-level

Kd 2 nM (α,β), 3 nM (γ) vs ATRA 9–19 nM

Reported high-affinity pan-RAR binding profile

Class inference from parent compound

Evidence Dimension	Binding affinity (Kd) for RAR subtypes
Target Compound Data	RARα Kd 2 nM; RARβ Kd 2 nM; RARγ Kd 3 nM
Comparator Or Baseline	ATRA: RARα Kd 9 nM; RARβ Kd 12 nM; RARγ Kd 19 nM
Quantified Difference	4.5‑ to 6.3‑fold higher affinity across subtypes
Conditions	Binding assays using recombinant RAR ligand-binding domains

Why This Matters

The higher and uniform affinity ensures complete pan‑RAR blockade at lower concentrations, making AGN 193109-based probes superior for experiments requiring full RAR pathway inhibition.

RAR Selectivity Over RXR Binding

AGN 193109 is completely selective for RARs over RXRs, with Kd values > 10,000 nM for human RXRα, RXRβ, and RXRγ, representing a selectivity window of > 5,000‑fold relative to its RAR binding [1]. This contrasts with many retinoid analogs that exhibit dual RAR/RXR activity, which can confound experimental interpretation.

RXR Selectivity

Class-level

>5,000-fold RAR over RXR

RAR-exclusive pharmacology context

No measurable RXR binding (Kd >10,000 nM)

Evidence Dimension	Selectivity ratio RAR vs. RXR binding
Target Compound Data	RAR Kd 2–3 nM; RXR Kd > 10,000 nM
Comparator Or Baseline	RXRα/β/γ Kd > 10,000 nM (no measurable binding)
Quantified Difference	> 5,000‑fold selectivity for RAR over RXR
Conditions	Binding assays using recombinant human RXR ligand-binding domains

Why This Matters

RAR‑exclusive pharmacology eliminates confounding RXR‑mediated gene regulation, critical for mechanistic studies of retinoic acid signaling.

• [1] Bertin Bioreagent / Cayman Chemical. AGN 193109 (sodium salt) Product Datasheet. CAT N°: 23975. View Source

Cellular Antagonism of ATRA-Induced Transcription

In CV-1 cells transfected with individual RAR subtypes, equimolar AGN 193109 antagonizes ATRA-induced transcriptional activation by 85 % (RARα), 62 % (RARβ), and 100 % (RARγ) . This functional antagonism correlates with its high binding affinity and is consistent across the labeled and unlabeled forms.

Cellular Antagonism

Class-level

85% (α), 62% (β), 100% (γ) inhibition of ATRA

Reported functional antagonism in CV-1 cells

Equimolar vs ATRA; parent compound data

Evidence Dimension	Percentage inhibition of ATRA-induced transcription at equimolar concentration
Target Compound Data	85 % (RARα), 62 % (RARβ), 100 % (RARγ) antagonism
Comparator Or Baseline	ATRA-induced transcription (set as 100 % activation)
Quantified Difference	62–100 % reduction in ATRA-driven transcriptional activity
Conditions	CV-1 cells transiently transfected with RARα, RARβ, or RARγ; equimolar AGN 193109 vs. ATRA

Why This Matters

Demonstrates that AGN 193109-d7 is the appropriate internal standard for studies measuring the parent compound's potent, subtype‑specific antagonism in cellular models.

In Vivo Teratogenicity Benchmark in Mice

A single oral dose of 1 mg/kg AGN 193109 administered to pregnant mice on day 8 postcoitum induces severe craniofacial malformations (median cleft face or frontonasal deficiency) and eye defects in virtually all exposed fetuses [1]. This robust in vivo response provides a validated dosing benchmark for pharmacokinetic and toxicological studies requiring precise quantification of AGN 193109 using the deuterated internal standard.

In Vivo Benchmark

Supporting evidence

1 mg/kg p.o. → near-complete fetal malformations

Reported exposure benchmark for assay validation

Mouse teratogenicity model (day 8 p.c.)

Evidence Dimension	Teratogenic outcome following a defined oral dose
Target Compound Data	1 mg/kg single oral dose → virtually 100 % fetal malformations
Comparator Or Baseline	Vehicle-treated controls (no malformations); ATRA does not produce this phenotype at comparable doses
Quantified Difference	Near‑complete penetrance of malformations vs. zero in controls
Conditions	Pregnant mice, day 8 p.c., single oral gavage

Why This Matters

This benchmark dose enables researchers using AGN 193109-d7 as internal standard to validate assay sensitivity at biologically relevant concentrations in pharmacokinetic and toxicology studies.

• [1] Soprano DR, et al. The synthetic retinoid AGN 193109 but not retinoic acid elevates CYP1A1 levels in mouse embryos and Hepa-1c1c7 cells. Toxicol Appl Pharmacol. 2001 Jul 15;174(2):153-9. PMID: 11446831. View Source

Procurement Scenarios for AGN 193109-d7

LC-MS/MS Method Development for Pharmacokinetics

When developing a validated LC‑MS/MS assay for AGN 193109 in plasma or tissue homogenates, AGN 193109-d7 serves as the deuterated internal standard essential for correcting matrix effects and extraction variability. The +7 Da mass difference and ≥98 atom % D purity ensure no cross‑talk with the analyte channel, enabling linear calibration curves across the anticipated concentration range following the 1 mg/kg oral dose benchmark [1].

In Vitro Metabolism and Stability Studies

For hepatic microsome or hepatocyte incubation studies assessing AGN 193109 metabolic stability, the deuterated internal standard permits accurate quantification of parent compound depletion without interference from co‑eluting metabolites or matrix components. The RAR‑selective binding profile (Kd 2–3 nM; RXR > 10,000 nM) [2] ensures that any biological effect observed is attributable to RAR antagonism, not off‑target RXR activity.

Receptor Occupancy and Target Engagement

In experiments designed to correlate AGN 193109 tissue concentrations with RAR occupancy, the deuterated internal standard enables the precise measurement of free drug levels required to achieve the Kd values of 2–3 nM [2]. The functional antagonism data (85–100 % suppression of ATRA‑induced transcription at equimolar concentration) provide a quantitative framework for interpreting target engagement.

Quality Control and Batch Release Testing

For GLP or GMP laboratories performing identity, purity, and potency testing of AGN 193109 drug substance or product, AGN 193109-d7 functions as a stable isotope‑labeled internal standard in HPLC‑UV or LC‑MS methods, ensuring that quantification is not affected by minor chromatographic shifts or detector response fluctuations between runs.

Application

Selection Property

Validation Focus

PK bioanalysis in research matrices

Deuterated ISTD with +7 Da mass shift

Matrix-effect correction and calibration linearity

In vitro metabolism studies

ISTD for parent depletion quantification

Metabolite interference and matrix-effect control

Target engagement / receptor occupancy studies

ISTD enables precise free drug measurement

Occupancy correlation with Kd range context

Quality control batch testing

Stable isotope-labeled ISTD for LC methods

Chromatographic reproducibility and response normalization

• [1] Soprano DR, et al. Toxicol Appl Pharmacol. 2001 Jul 15;174(2):153-9. PMID: 11446831. View Source
• [2] Bertin Bioreagent / Cayman Chemical. AGN 193109 (sodium salt) Product Datasheet. CAT N°: 23975. View Source